N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide

• Molecular Formula: C15H22FNO3S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H22FNO3S/c1-3-17(13-7-5-4-6-8-13)21(18,19)15-11-12(16)9-10-14(15)20-2/h9-11,13H,3-8H2,1-2H3
• InChI Key: DCLQHYGSFCYYIR-UHFFFAOYSA-N
• SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=C(C=CC(=C2)F)OC

Description

N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide, also known as CFMS, is a chemical compound that has gained attention in the scientific community due to its potential pharmacological properties. CFMS belongs to the family of sulfonamides, which are widely used in the pharmaceutical industry for their antibacterial and antifungal properties. However, CFMS has unique properties that make it a promising candidate for further research.

Mechanism of Action

N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide exerts its pharmacological effects by binding to the sigma-1 receptor and modulating its activity. This modulation leads to changes in several downstream signaling pathways, including the regulation of calcium ion channels and the activation of protein kinase C. These changes ultimately lead to the observed physiological effects of N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide.
Biochemical and Physiological Effects
N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has been shown to have several biochemical and physiological effects in animal models. One study found that N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has analgesic properties, reducing pain sensitivity in mice. Another study found that N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has anti-inflammatory properties, reducing inflammation in a mouse model of arthritis. These findings suggest that N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide could be used as a potential treatment for pain and inflammation.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has several advantages for use in laboratory experiments. It is a highly pure compound that can be easily synthesized in large quantities. It also has a well-defined mechanism of action, making it a useful tool for studying sigma-1 receptor signaling. However, N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide. One area of interest is the development of new sigma-1 receptor ligands based on the structure of N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide. These ligands could have improved pharmacological properties and be used as potential treatments for neurological disorders. Another area of interest is the development of new methods for synthesizing N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide and related compounds, which could improve the yield and purity of these compounds. Finally, further studies are needed to fully understand the pharmacological properties of N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide and its potential clinical applications.

Synthesis Methods

N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide can be synthesized through a multistep process that involves the reaction of 5-fluoro-2-methoxybenzenesulfonyl chloride with cyclohexylamine and ethylamine in the presence of a base. The resulting product is then purified through column chromatography to obtain N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide in a pure form. This synthesis method has been optimized for high yield and purity, making it a suitable method for large-scale production.

Scientific Research Applications

N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has been the subject of several scientific studies due to its potential pharmacological properties. One study found that N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has a high affinity for the sigma-1 receptor, which is a protein that plays a role in several physiological processes, including pain perception, memory, and mood regulation. This finding suggests that N-cyclohexyl-N-ethyl-5-fluoro-2-methoxybenzenesulfonamide could be used as a potential treatment for neurological disorders such as Alzheimer's disease and depression.